Cas no 861249-79-8 (PHENOL, 3-[7-AMINO-3-(2-METHOXYPHENYL)PYRAZOLO[1,5-A]PYRIMIDIN-6-YL]-)

PHENOL, 3-[7-AMINO-3-(2-METHOXYPHENYL)PYRAZOLO[1,5-A]PYRIMIDIN-6-YL]- structure
861249-79-8 structure
Product Name:PHENOL, 3-[7-AMINO-3-(2-METHOXYPHENYL)PYRAZOLO[1,5-A]PYRIMIDIN-6-YL]-
CAS No:861249-79-8
MF:C19H16N4O2
MW:332.35594367981
CID:3484160
PubChem ID:11659981
Update Time:2025-04-21

PHENOL, 3-[7-AMINO-3-(2-METHOXYPHENYL)PYRAZOLO[1,5-A]PYRIMIDIN-6-YL]- Chemical and Physical Properties

Names and Identifiers

    • PHENOL, 3-[7-AMINO-3-(2-METHOXYPHENYL)PYRAZOLO[1,5-A]PYRIMIDIN-6-YL]-
    • 861249-79-8
    • 3-[7-amino-3-(2-methoxyphenyl)pyrazolo[1,5-a]pyrimidin-6-yl]phenol
    • SCHEMBL4171702
    • DTXSID201165227
    • Inchi: 1S/C19H16N4O2/c1-25-17-8-3-2-7-14(17)16-11-22-23-18(20)15(10-21-19(16)23)12-5-4-6-13(24)9-12/h2-11,24H,20H2,1H3
    • InChI Key: SBMMPHAIPXXEHX-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC=CC=1C1C=NN2C(=C(C=NC2=1)C1C=CC=C(C=1)O)N

Computed Properties

  • Exact Mass: 332.12732577Da
  • Monoisotopic Mass: 332.12732577Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 3
  • Complexity: 451
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 85.7Ų
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